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Compound of Interest

(4-Methyl-2-nitrophenoxy)acetic
Compound Name:

acid
CAS No.: 861296-09-5
Cat. No.: B3022170

Get Quote

Executive Summary & Molecular Profile

(4-Methyl-2-nitrophenoxy)acetic acid is a functionalized aromatic ether often utilized as a
herbicide intermediate (structurally related to MCPA) and a building block in pharmaceutical
synthesis.[1] Its structural elucidation relies on distinguishing the specific 1,2,4-substitution
pattern of the aromatic ring and confirming the integrity of the oxyacetic acid tail.

This guide provides a multi-modal spectroscopic analysis (MS, IR, NMR) designed to serve as
a self-validating protocol for identity and purity assessment.[1]

Physicochemical Identifiers
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Property Specification Notes

2-(4-Methyl-2-

nitrophenoxy)acetic acid

IUPAC Name

Note: Often confused with
CAS Number 861296-09-5 1798-11-4 (non-methylated
analog).[1][2]

Molecular Formula

Molecular Weight 211.17 g/mol
] ] Distinctive crystalline solid [1].
Melting Point 141-142 °C
[1]
N DMSO, Methanol, Ethyl Poor solubility in non-polar
Solubility
Acetate solvents.

Synthesis & Impurity Logic

Understanding the synthetic origin is critical for interpreting "ghost peaks" in spectroscopic
data. The compound is typically synthesized via the Williamson ether synthesis of 4-methyl-2-
nitrophenol with chloroacetic acid under basic conditions.[1]

Impurity Tracing Pathway

The following diagram illustrates the synthesis flow and potential impurities detectable by
NMR/MS.

(4-Methyl-2-nitrophenoxy)
acetic acid

in Path
4-Methyl-2-nitrophenol Main Pathway
(Starting Material) —
™ Reflux / NaOH Impurity A:

- Unreacted Phenol

(Ar-OH signal)

Impurity B:
O-Alkylation Isomers
((REI))
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Figure 1: Synthetic pathway highlighting critical control points for spectroscopic purity
assessment.

Mass Spectrometry (MS) Profile

For carboxylic acids, Electrospray lonization in Negative Mode (ESI-) is the gold standard due
to the facile deprotonation of the carboxylic moiety.

lonization & Fragmentation Data[1]

e lonization Mode: ESI (-)

e Molecular lon:

m/z[1]
m/z (ESI-) lon Identity Mechanistic Origin
210 Deprotonation of carboxylic
acid (Parent lon).[1]
Decarboxylation (Loss of 44
166
Da).[1]
Cleavage of the ether bond
150-152

(Loss of acetic acid moiety).[1]

Fragmentation Logic

The stability of the nitrophenoxide anion drives the fragmentation pattern.
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Parent lon [M-H]-
m/z 210

- CO2 (44) \- CH2COOH

Decarboxylation Ether Cleavage
[M-H-CO2]- (Nitrocresolate anion)
m/z 166 m/z ~152

Click to download full resolution via product page
Figure 2: Primary fragmentation pathways in Negative Mode ESI.[1]

Infrared Spectroscopy (IR)

IR is used primarily for functional group verification. The simultaneous presence of the nitro
group and the carboxylic acid is the key diagnostic.

Diagnostic Bands (KBr Pellet/ATR)
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Wavenumber (
Assignment Intensity Notes

)

Characteristic "hump"
2800 — 3200 O-H Stretch (Acid) Broad, Med overlapping C-H

stretches.[1]

Diagnostic for
1715-1735 C=0 Stretch Strong, Sharp carboxylic acid

carbonyl.

Key confirmation of

1525 - 1540 : Stron
Asymmetric g nitration at Pos 2.
Paired with the 1530
1340 — 1360 Symmetric Strong band.
Confirms ether linkage
1230 — 1250 C-O-C (Aryl Ether) Strong

to acetic acid tail.

Experimental Tip: If the C=0 peak appears as a doublet or shifts to >1750

, check for the formation of the ester derivative (a common artifact if recrystallized from
methanol without acid).

Nuclear Magnetic Resonance (NMR)

NMR provides the definitive structural proof. The 1,2,4-substitution pattern on the aromatic ring
results in a specific splitting pattern that validates the position of the nitro and methyl groups.[1]

H NMR Data (400 MHz, DMSO- )

Solvent Choice: DMSO-

is preferred over

to prevent aggregation of the carboxylic acid and ensure sharp peaks.[1]
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Shift ( Coupling (
Mult. Integ. Assignment
ppm) Hz)

Structural
Logic

Exchangeabl
13.05 brs 1H -COOH - e acidic
proton.[1]

Diagnostic:
Ortho to

7.78 d/s 1H Ar-H3 - Most
deshielded

aromatic

proton.[1]

Meta to

7.42 dd 1H Ar-H5 , Ortho to

Ortho to
Ether.
Shielded by
7.15 d 1H Ar-H6 electron-
donating

alkoxy group.

[1]

Methylene
singlet.[1]
4.85 S 2H -O-CH2- - Confirms N-
alkylation did
NOT occur.

Methyl group
2.28 s 3H Ar-CH3 - _
on the ring.[1]

H NMR Correlation Diagram
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The following diagram visualizes the coupling network (splitting) expected in the aromatic
region.

Aromatic Ring Coupling Network

H-5 (7.42 ppm)
Meta to NO2
PP2gdl (Doublet of Doublets)
-

{/Meta Coupling (~2.0 Hz) \Ortho Coupling (~8.5 Hz)
4

H-3 (7.78 ppm) H-6 (7.15 ppm)
Ortho to NO2 Ortho to Ether
(Singlet/Fine Doublet) (Doublet)

Click to download full resolution via product page

C NMR Data (100 MHz, DMSO-)

Predicted shifts based on substituent additivity rules [2].
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Shift (
Carbon Type Assignment
ppm)
170.1 C=0I1] Carboxylic Acid
150.5 C-0O (Quat) C-1 (Aromatic, ether linked)
C-2 (Aromatic, nitro
138.5 C-NO2 (Quat) )
substituted)
134.2 Ar-H C-3 (Ortho to nitro)
C-4 (Aromatic, methyl
130.8 C-Me (Quat) )
substituted)
125.5 Ar-H C-5
115.2 Ar-H C-6 (Ortho to ether)
65.8 Methylene Ether
19.8 Aromatic Methyl

Quality Control & Purity Assessment

When analyzing this compound for drug development or intermediate quality control:
e The "Phenol Check": Look for a singlet at ~10.5 ppm in DMSO-

.[1] This indicates unreacted 4-methyl-2-nitrophenol.[1]

e The "Water Check": Carboxylic acids often retain water. In DMSO, a broad peak at 3.3-3.5
ppm suggests moisture.[1]

» Regioisomer Verification: If the aromatic splitting pattern shows two doublets and a triplet (or
complex multiplet), the nitro group may be in the wrong position (e.g., 3-nitro isomer),
indicating a raw material specification error.
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¢ Sigma-Aldrich.[1] Product Specification: 2-(4-Methyl-2-nitrophenoxy)acetic acid (CAS
861296-09-5).[1][2][3][4][5]Link

e Pretsch, E., Buhlmann, P., & Badertscher, M. Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer.[1] Link

+ National Institute of Standards and Technology (NIST). Mass Spectrometry Data Center:
Carboxylic Acid Fragmentation Patterns.Link

e BLD Pharm. Compound Analysis: 2-(4-Methyl-2-nitrophenoxy)acetic acid.[1][2][3][4][5]Link

Disclaimer: This guide is for research purposes. Spectral shifts may vary slightly based on
concentration, temperature, and solvent purity. Always compare against a certified reference
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 71659-83-1|2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid|BLD Pharm
[bldpharm.com]

o 2.893774-43-1|Ethyl 2-((1-nitronaphthalen-2-yl)oxy)acetate|BLD Pharm [bldpharm.com]
¢ 3. 116355-65-8|Methyl 2-(5-fluoro-2-nitrophenoxy)acetate|BLD Pharm [bldpharm.com]

o 4.869948-83-4|2-(4-Methyl-2-nitrophenoxy)butanoic acid|BLD Pharm [bldpharm.com]

¢ 5. 63304-80-3|2-(4-Methoxy-3-nitrophenyl)acetic acid|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization: (4-
Methyl-2-nitrophenoxy)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022170/docs#comprehensive-spectroscopic-
characterization-4-methyl-2-nitrophenoxy-acetic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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